Cas no 651744-23-9 (Pyrrolo[2,1-f][1,2,4]triazin-6-ol, 5-methyl-4-(methylthio)-)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazin-6-ol, 5-methyl-4-(methylthio)-
• CAS No: 651744-23-9
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 403610
• PubChem ID: 22273627
• Update Time: 2025-04-19

Pyrrolo[2,1-f][1,2,4]triazin-6-ol, 5-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-6-ol, 5-methyl-4-(methylthio)-
• 5-methyl-4-methylsulfanylpyrrolo[2,1-f][1,2,4]triazin-6-ol
• 5-Methyl-4-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazin-6-ol
• SCHEMBL1683400
• DTXSID00624169
• PUMQMDZBVRBGHS-UHFFFAOYSA-N
• 651744-23-9

• Inchi： 1S/C8H9N3OS/c1-5-6(12)3-11-7(5)8(13-2)9-4-10-11/h3-4,12H,1-2H3
• InChI Key： PUMQMDZBVRBGHS-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(C)C(=CN2N=CN=1)O

Computed Properties

• Exact Mass: 195.04677
• Monoisotopic Mass: 195.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 50.42